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Compound of Interest

Compound Name: A-935142

Cat. No.: B15584001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and logistical information for the proper disposal

and handling of the experimental compound A-935142. Adherence to these procedures is

crucial for ensuring laboratory safety and environmental protection. A-935142 is identified as

Methoxyundecylphosphinic Acid, a member of the phosphonic acid ester chemical class and

known to function as a pancreatic lipase inhibitor. Due to the absence of a specific Safety Data

Sheet (SDS) for A-935142, the following guidance is based on the general properties and

hazards associated with phosphonic acid derivatives.

Immediate Safety and Disposal Overview
Proper disposal of A-935142 must comply with all local, regional, and national hazardous

waste regulations. As a phosphonic acid derivative, it should be treated as hazardous chemical

waste.

Core Disposal Principle: Never dispose of A-935142 down the drain or in regular trash. All

waste containing this compound must be collected and managed by a licensed hazardous

waste disposal service.

Step-by-Step Disposal Procedures
Waste Identification and Segregation:
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Treat all materials contaminated with A-935142 (e.g., unused product, solutions,

contaminated labware, and personal protective equipment) as hazardous waste.

Segregate A-935142 waste from other waste streams to prevent unintended chemical

reactions.

Container Management:

Collect liquid waste in a designated, leak-proof, and chemically compatible container. The

container should be clearly labeled "Hazardous Waste: A-935142
(Methoxyundecylphosphinic Acid)".

Solid waste (e.g., contaminated gloves, weigh boats, pipette tips) should be placed in a

separate, clearly labeled, sealed container.

Keep waste containers closed except when adding waste.

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong bases and oxidizing agents.

Ensure the storage area has secondary containment to manage potential spills.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the collection and proper disposal of

the A-935142 waste.

Provide the contractor with all available information about the chemical, including its

identity as Methoxyundecylphosphinic Acid.

Decontamination of Empty Containers:

Empty containers that held A-935142 should be triple-rinsed with a suitable solvent (e.g.,

ethanol or methanol).
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The rinsate from the triple-rinse procedure must be collected and disposed of as

hazardous waste.

After proper decontamination, the container can be disposed of according to institutional

guidelines for non-hazardous lab waste.

Quantitative Data and Safety Information
While specific quantitative data for A-935142 is not publicly available, the following table

summarizes general safety precautions for handling phosphonic acid derivatives.

Hazard Category
Precautionary Measures & Personal

Protective Equipment (PPE)

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields or a face shield.[1]

Skin Protection
Wear a lab coat and appropriate chemical-

resistant gloves (e.g., nitrile, neoprene).[2]

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If dust or aerosols may be

generated, a NIOSH-approved respirator may

be necessary.

Ingestion

Harmful if swallowed. Do not eat, drink, or

smoke in laboratory areas. Wash hands

thoroughly after handling.

Inhalation
May cause respiratory irritation. Avoid breathing

dust, fumes, or vapors.

Accidental Release

Evacuate the area. Wear appropriate PPE.

Absorb spills with an inert material (e.g.,

vermiculite, sand) and collect for disposal as

hazardous waste. Prevent entry into drains and

waterways.
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Experimental Protocol: In Vitro Pancreatic Lipase
Inhibition Assay
The following is a generalized protocol for determining the inhibitory activity of a compound like

A-935142 against pancreatic lipase.

1. Materials and Reagents:

Porcine Pancreatic Lipase (PPL)

A-935142 (or other inhibitor)

p-Nitrophenyl Palmitate (pNPP) as the substrate

Tris-HCl buffer (e.g., 50 mM, pH 8.0)

Sodium deoxycholate as an emulsifier

Dimethyl sulfoxide (DMSO) as a solvent for the inhibitor

96-well microplate

Microplate reader capable of measuring absorbance at 405 nm

Incubator set to 37°C

2. Preparation of Solutions:

Enzyme Solution: Prepare a stock solution of PPL in Tris-HCl buffer.

Substrate Solution: Prepare a stock solution of pNPP in a suitable solvent like isopropanol.

Inhibitor Solutions: Prepare a stock solution of A-935142 in DMSO. Perform serial dilutions

to obtain a range of inhibitor concentrations for IC50 determination.

3. Assay Procedure:

In a 96-well plate, add the Tris-HCl buffer and the sodium deoxycholate solution to each well.
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Add a specific volume of the various inhibitor (A-935142) dilutions to the test wells. For the

positive control (no inhibition), add the same volume of DMSO. For the blank, add buffer.

Add the PPL enzyme solution to all wells except the blank.

Pre-incubate the plate at 37°C for a specified time (e.g., 10-15 minutes).

Initiate the enzymatic reaction by adding the pNPP substrate solution to all wells.

Immediately place the plate in the microplate reader and measure the absorbance at 405 nm

kinetically for a set period (e.g., 10-20 minutes) at 37°C. The rate of p-nitrophenol formation

is proportional to the lipase activity.

4. Data Analysis:

Calculate the rate of reaction for each well.

Determine the percentage of inhibition for each concentration of A-935142 compared to the

positive control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration to

determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity

by 50%).

Visualizing the Mechanism of Action
The following diagram illustrates the role of pancreatic lipase in fat digestion and how A-
935142 acts as an inhibitor.
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Click to download full resolution via product page

Caption: Inhibition of Pancreatic Lipase by A-935142 in Dietary Fat Digestion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15584001?utm_src=pdf-body-img
https://www.benchchem.com/product/b15584001?utm_src=pdf-body
https://www.benchchem.com/product/b15584001?utm_src=pdf-custom-synthesis
https://www.phosphonics.com/wp-content/uploads/2021/10/POH1-SDS.pdf
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/functional-additives-phosphonic-acid-gps-2014-10-31-v0.pdf
https://www.benchchem.com/product/b15584001#a-935142-proper-disposal-procedures
https://www.benchchem.com/product/b15584001#a-935142-proper-disposal-procedures
https://www.benchchem.com/product/b15584001#a-935142-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15584001?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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